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Compound of Interest

Compound Name: ER-464195-01

CAS No.: 859218-37-4

Cat. No.: B15279959

Get Quote

This technical support center provides essential guidance for researchers, scientists, and drug

development professionals utilizing ER-464195-01. Below you will find frequently asked

questions (FAQs) and troubleshooting guides to address common issues related to vehicle

effects in your experiments.

Frequently Asked Questions (FAQs)
Q1: What is ER-464195-01 and what is its primary mechanism of action?

A1: ER-464195-01 is a small molecule inhibitor that specifically targets the interaction between

Calreticulin (CRT) and integrin α subunits.[1] By disrupting this binding, ER-464195-01 has

been shown to suppress the adhesion and migration of leukocytes, downregulate the

expression of inflammation-related genes, and ameliorate disease severity in mouse models of

inflammatory bowel disease (IBD).[2]

Q2: What is the recommended vehicle for dissolving ER-464195-01?

A2: The recommended vehicle for dissolving ER-464195-01 is Dimethyl Sulfoxide (DMSO). It is

soluble in DMSO at a concentration of 10 mM.[1]
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Q3: Why is it critical to use a vehicle control in my experiments with ER-464195-01?

A3: It is critical to use a vehicle control because the solvent used to dissolve a compound, in

this case, DMSO, can have its own biological effects. These effects can confound the

interpretation of your experimental results, leading to false positives or negatives. A vehicle

control group (treating cells or animals with the same concentration of DMSO as the ER-
464195-01 treated group) allows you to distinguish the effects of the compound from the effects

of the vehicle.

Q4: What are the known biological effects of DMSO as a vehicle?

A4: DMSO is not biologically inert. At different concentrations, it can have various effects on

cells and tissues. Low concentrations of DMSO may sometimes stimulate cell growth, while

higher concentrations can be cytotoxic.[3] Importantly, DMSO has been shown to possess anti-

inflammatory properties, which is particularly relevant for studies involving ER-464195-01 in

inflammatory models like colitis.[4][5] It can also influence gene expression and various

signaling pathways.

Troubleshooting Guides
Issue 1: I'm observing an unexpected anti-inflammatory effect in my vehicle control group in a

colitis model.

Possible Cause: DMSO, the vehicle for ER-464195-01, has inherent anti-inflammatory

properties. This can lead to a reduction in inflammatory markers in your control group,

potentially masking the true effect of ER-464195-01.

Troubleshooting Steps:

Acknowledge and Report: The anti-inflammatory effect of the DMSO vehicle is a known

phenomenon. It is important to accurately report the results of your vehicle control group

and discuss its potential impact on the interpretation of your data.

Lower DMSO Concentration: If possible, optimize the formulation of ER-464195-01 to use

the lowest effective concentration of DMSO. However, ensure that the compound remains

fully solubilized.
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Include a "True Negative" Control: In addition to your vehicle control group, include a

control group that receives only the vehicle used to dilute the DMSO (e.g., saline or PBS)

without any DMSO. This will help you quantify the specific effect of DMSO in your model.

Issue 2: My in vitro cell viability assays show inconsistent results or increased cell death in the

vehicle control wells.

Possible Cause: The concentration of DMSO used may be cytotoxic to your specific cell line.

Cell sensitivity to DMSO can vary significantly.

Troubleshooting Steps:

Determine the Optimal DMSO Concentration: Before beginning your experiments with ER-
464195-01, perform a dose-response curve with DMSO alone on your cell line. This will

allow you to determine the maximum concentration of DMSO that does not significantly

affect cell viability.

Maintain Consistent DMSO Concentration: Ensure that the final concentration of DMSO is

the same across all wells, including your compound-treated wells and your vehicle control.

Minimize Exposure Time: Reduce the incubation time of your cells with DMSO-containing

media as much as is feasible for your experimental design.

Data Presentation
Table 1: Effects of DMSO on Cell Viability and Inflammatory Markers
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Parameter Model System
DMSO
Concentration

Observed
Effect

Reference

Cell Viability

Human Apical

Papilla Cells (in

vitro)

0.1% - 0.5%

No significant

reduction in cell

viability.

[1]

1%

Significant

reduction in cell

viability after 72

hours.

[1]

5%

Consistently

reduced cell

viability by over

30%.

[1]

Inflammatory

Markers

Caco-2 Cells (in

vitro)
0.1% - 0.5%

Dose-dependent

decrease in IL-6

and MCP-1

secretion.

[5]

Zymosan-

induced intestinal

inflammation (in

vivo)

Not specified

Significantly

attenuated

mucosal damage

and reduced

apoptosis.

[4]

DSS-induced

colitis (in vivo)
Not specified

Vehicle group

showed less

severe

symptoms than

expected in

some studies.

Experimental Protocols
Protocol: In Vivo Administration of ER-464195-01 in a DSS-Induced Colitis Mouse Model

Preparation of ER-464195-01 Solution:
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Dissolve ER-464195-01 in 100% DMSO to create a stock solution (e.g., 10 mg/mL).

For administration, dilute the stock solution in a suitable vehicle such as saline or PBS to

the final desired concentration. The final concentration of DMSO should be kept to a

minimum, ideally below 5%.

Animal Groups:

Group 1: Control: Mice receive drinking water without DSS and are administered the

vehicle (e.g., saline with the same final concentration of DMSO as the treatment group) on

the same schedule as the treatment group.

Group 2: DSS + Vehicle: Mice receive DSS in their drinking water and are administered

the vehicle on the same schedule as the treatment group. This group is essential to control

for the effects of the DMSO vehicle.

Group 3: DSS + ER-464195-01: Mice receive DSS in their drinking water and are

administered ER-464195-01 at the desired dose.

Administration:

Administer the prepared solutions to the mice via the desired route (e.g., oral gavage or

intraperitoneal injection) at a consistent volume and time each day.

Monitoring and Analysis:

Monitor the mice daily for body weight, stool consistency, and the presence of blood in the

feces to calculate the Disease Activity Index (DAI).

At the end of the experiment, collect colon tissue for histological analysis and

measurement of inflammatory markers (e.g., myeloperoxidase activity, cytokine levels).

Mandatory Visualization
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Experimental Setup

Logical Flow for Data Interpretation

Start: DSS-Induced Colitis Model

Establish Animal Groups:
1. Control (No DSS + Vehicle)

2. DSS + Vehicle
3. DSS + ER-464195-01

Daily Administration of
Vehicle or ER-464195-01

Daily Monitoring:
- Body Weight

- Stool Consistency
- Hematochezia

End-Point Analysis:
- Colon Length

- Histology
- Inflammatory Markers

Compare:
DSS + Vehicle

vs.
Control

Compare:
DSS + ER-464195-01

vs.
DSS + Vehicle

Is there a significant
difference? (Vehicle Effect)

Draw Conclusion on
ER-464195-01 Efficacy

Inform interpretation

Is there a significant
difference? (Compound Effect)

Click to download full resolution via product page

Caption: Experimental workflow for controlling for vehicle effects with ER-464195-01.
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Calreticulin-Integrin Signaling Pathway in Leukocyte Adhesion

Calreticulin (CRT)

CRT-Integrin
Binding

Integrin α Subunit

Leukocyte Adhesion
& Migration

Inflammation

ER-464195-01

Inhibits

Click to download full resolution via product page

Caption: Signaling pathway of ER-464195-01 in inhibiting leukocyte adhesion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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